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This guide provides an in-depth technical overview of 3-[(4-Bromophenyl)methyl]azetidine, a
valuable building block for researchers, medicinal chemists, and drug development
professionals. We will explore its chemical properties, commercial availability, a robust
synthetic pathway, and its potential applications in the landscape of modern drug discovery.
The azetidine scaffold is increasingly sought after for its ability to impart desirable
physicochemical properties to lead compounds, and this particular derivative offers a unique
combination of a rigid azetidine core and a versatile bromophenyl moiety.

Compound Profile and Physicochemical Properties

3-[(4-Bromophenyl)methyl]azetidine (CAS No. 937616-34-7) is a substituted azetidine
derivative. The presence of the strained four-membered ring provides a level of conformational
rigidity that can be advantageous in optimizing ligand-receptor interactions. Furthermore, the
sp3-rich character of the azetidine ring often leads to improved solubility and metabolic stability
in drug candidates.[1] The 4-bromophenyl group serves as a key functional handle, enabling
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further structural modifications through various cross-coupling reactions, such as Suzuki,
Sonogashira, and Buchwald-Hartwig aminations, thus allowing for the exploration of a diverse
chemical space.

Property Value

CAS Number 937616-34-7

Molecular Formula C10H12BrN

Molecular Weight 226.11 g/mol

SMILES BrC1=CC=C(CC2CNC2)C=C1

Appearance (Predicted) Off-white to pale yellow solid or oil

Soluble in common organic solvents (e.g., DCM,

Solubility
MeOH, DMSO)

Commercial Availability

3-[(4-Bromophenyl)methyl]azetidine is available from several chemical suppliers, primarily
for research and development purposes. The compound is typically offered in small quantities,
ranging from milligrams to grams. It is important for researchers to consult the supplier's
certificate of analysis for specific purity and characterization data.

Supplier CAS Number Notes
Listed as a research chemical.
BLDpharm 937616-34-7 2]
. Listed as a chemical property.
Kuujia.com 937616-34-7

[3]

Note: Availability and stock status are subject to change. It is recommended to contact the
suppliers directly for the most current information.

Synthetic Protocol: A Representative Approach
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While specific literature detailing the synthesis of 3-[(4-Bromophenyl)methyl]azetidine is not
extensively published, a plausible and robust synthetic route can be designed based on
established methodologies for the preparation of 3-substituted azetidines.[4] The following
protocol outlines a common strategy involving the alkylation of an azetidine precursor.

Experimental Protocol: Synthesis of 3-[(4-
Bromophenyl)methyl]azetidine

Step 1: Preparation of a Suitable Azetidine Precursor

A common starting point is a commercially available N-protected azetidin-3-one, such as N-
Boc-azetidin-3-one. This allows for controlled reactions and subsequent deprotection.

Step 2: Wittig Reaction to Introduce the Benzylidene Moiety

To a solution of (4-bromobenzyl)triphenylphosphonium bromide (1.1 eq) in anhydrous THF at
-78 °C, add a strong base such as n-butyllithium (1.1 eq) dropwise.

 Stir the resulting ylide solution at -78 °C for 1 hour.
e Add a solution of N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF.
 Allow the reaction to warm to room temperature and stir overnight.

e Quench the reaction with saturated aqueous ammonium chloride and extract with ethyl
acetate.

» The organic layers are combined, dried over sodium sulfate, and concentrated under
reduced pressure.

» Purify the crude product by flash column chromatography to yield N-Boc-3-[(4-
bromophenyl)methylidene]azetidine.

Step 3: Reduction of the Exocyclic Double Bond

¢ Dissolve the N-Boc-3-[(4-bromophenyl)methylidene]azetidine (1.0 eq) in a suitable solvent
such as methanol or ethanol.
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e Add a catalyst, for example, 10% Palladium on carbon (0.1 eq).

e Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator)
and stir vigorously at room temperature until the reaction is complete (monitored by TLC or
LC-MS).

« Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the
filtrate to obtain N-Boc-3-[(4-bromophenyl)methyl]azetidine.

Step 4: N-Deprotection to Yield the Final Product

Dissolve the N-Boc-3-[(4-bromophenyl)methyl]azetidine (1.0 eq) in a solution of
trifluoroacetic acid (TFA) in dichloromethane (DCM) (e.g., 20% TFA in DCM).

Stir the solution at room temperature for 1-2 hours until the deprotection is complete.

Remove the solvent and excess TFA under reduced pressure.

The crude product can be purified by recrystallization or chromatography to yield 3-[(4-
Bromophenyl)methyl]azetidine.
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A representative synthetic workflow for 3-[(4-Bromophenyl)methyl]azetidine.

Applications in Drug Discovery and Medicinal
Chemistry

The azetidine motif is a privileged scaffold in medicinal chemistry due to its unique structural
and physicochemical properties.[5][6] 3-Substituted azetidines, in particular, are of significant
interest as they allow for the introduction of various pharmacophoric elements.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b121579/docs?utm_src=pdf-body-img#a-technical-guide-to-3-4-bromophenyl-methyl-azetidine-for-advanced-research
https://www.benchchem.com/product/b121579/docs?utm_src=pdf-body#a-technical-guide-to-3-4-bromophenyl-methyl-azetidine-for-advanced-research
https://www.bldpharm.com/products/1784522-94-6.html
https://www.bldpharm.com/products/2813502-92-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121579?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

As a Bioisosteric Replacement:

The azetidine ring can serve as a bioisostere for other cyclic amines like piperidine and
pyrrolidine, or even for acyclic fragments. This substitution can lead to improved metabolic
stability, reduced lipophilicity, and enhanced binding affinity.

As a Scaffold for Novel Therapeutics:

3-[(4-Bromophenyl)methyl]azetidine is a versatile building block for the synthesis of more
complex molecules. The secondary amine of the azetidine ring can be functionalized to
introduce a wide range of substituents, while the bromophenyl group provides a site for
diversification through cross-coupling reactions. This dual functionality makes it an attractive
starting material for generating compound libraries for high-throughput screening.

Potential Therapeutic Areas:

While specific biological activities of 3-[(4-Bromophenyl)methyl]azetidine are not widely
reported, related 3-substituted azetidine derivatives have shown promise in various therapeutic
areas, including as triple reuptake inhibitors for the treatment of depression and as modulators
of central nervous system targets.[1][7]
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Role as a building block in combinatorial chemistry and drug discovery.

Conclusion
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3-[(4-Bromophenyl)methyl]azetidine represents a valuable and commercially available
building block for medicinal chemists and drug discovery professionals. Its unique combination
of a strained azetidine ring and a functionalizable bromophenyl moiety provides a solid
foundation for the synthesis of novel and diverse compound libraries. The synthetic
accessibility and the desirable physicochemical properties imparted by the azetidine scaffold
make this compound a compelling starting point for the development of next-generation
therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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Contact our Ph.D. Support Team for a compatibility check
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